Cas no 5639-07-6 (Pregn-5-en-20-one,3,21-bis(sulfooxy)-, (3b)- (9CI))

• Product Name: Pregn-5-en-20-one,3,21-bis(sulfooxy)-, (3b)- (9CI)
• CAS No: 5639-07-6
• MF: C₂₁H₃₂O₉S₂
• MW: 492.603384971619
• CID: 376390
• PubChem ID: 134595
• Update Time: 2025-04-19

Pregn-5-en-20-one,3,21-bis(sulfooxy)-, (3b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-one,3,21-bis(sulfooxy)-, (3b)- (9CI)
• Pregn-5-en-20-one, 3,21-bis(sulfooxy)-, (3b)-; Pregn-5-en-20-one, 3,21-bis(sulfooxy)-, (3beta)-
• DTXSID30971815
• 20-Oxopregn-5-ene-3,21-diyl bis(hydrogen sulfate)
• 20-oxopregn-5-ene-3beta,21-diyl bis(hydrogen sulfate)
• 5639-07-6
• Pregn-5-en-20-one, 3,21-bis(sulfooxy)-, (3beta)-
• Pregnenolone-3,21-disulfate
• [(3S,8S,9S,10R,13S,14S,17S)-10,13-dimethyl-17-(2-sulfooxyacetyl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate
• CHEBI:133695
• (3beta)-20-oxopregn-5-ene-3,21-diyl bis(hydrogen sulfate)

• Inchi： 1S/C21H32O9S2/c1-20-9-7-14(30-32(26,27)28)11-13(20)3-4-15-16-5-6-18(19(22)12-29-31(23,24)25)21(16,2)10-8-17(15)20/h3,14-18H,4-12H2,1-2H3,(H,23,24,25)(H,26,27,28)/t14-,15-,16-,17-,18+,20-,21-/m0/s1
• InChI Key： CBOVWLYQUCVTFA-WPWXJNKXSA-N
• SMILES： S(=O)(=O)(O)O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H](C(COS(=O)(=O)O)=O)CC[C@H]21

Computed Properties

• Exact Mass: 492.14886
• Monoisotopic Mass: 492.14877494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 161Ų

Experimental Properties

• PSA: 144.27